Cas no 1806757-57-2 (Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate
• CAS No: 1806757-57-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4921517
• Update Time: 2025-10-31

Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate

• Inchi： 1S/C10H10F3NO2/c1-2-16-8(15)4-6-3-7(9(11)12)10(13)14-5-6/h3,5,9H,2,4H2,1H3
• InChI Key： VLALAJJYFDFJMS-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate

Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1806757-57-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate, identified by the CAS number 1806757-57-2, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of both fluoropyridine and difluoromethyl substituents, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The difluoromethyl group is a particularly valuable moiety in drug design due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In contrast, the fluoropyridine core is known for its versatility in interacting with biological targets, making it a staple in the development of small-molecule drugs. The acetate ester functionality at the 5-position of the pyridine ring not only contributes to the overall solubility and bioavailability of derived compounds but also provides a versatile handle for further chemical modifications.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated heterocycles like Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate. These compounds have been extensively explored in the development of treatments for a wide range of diseases, including oncology, inflammation, and central nervous system disorders. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against certain kinases and other enzymes implicated in cancer progression. The ability to fine-tune the pharmacological properties of these derivatives by modifying the substituents around the pyridine ring has opened up new avenues for drug discovery.

The synthesis of Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed processes, are often employed to construct the desired molecular framework efficiently. The introduction of fluorine atoms into the pyridine ring is particularly challenging due to their high electronegativity and reactivity. However, recent advancements in synthetic chemistry have made it possible to achieve these transformations with greater ease and selectivity.

The pharmacological significance of this compound is further underscored by its role in several ongoing clinical trials. Researchers are investigating its potential as a precursor for drugs that target specific therapeutic areas. For example, preliminary data suggest that certain analogs of Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate may exhibit inhibitory effects on enzymes involved in inflammatory responses. This has sparked interest among pharmaceutical companies looking to develop next-generation anti-inflammatory agents with improved efficacy and reduced side effects.

The chemical properties of this compound also make it an excellent candidate for computational studies aimed at understanding molecular interactions at the atomic level. High-throughput virtual screening techniques have been used to identify potential binding partners for Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate, providing valuable insights into its mechanism of action. These computational approaches complement experimental efforts by allowing researchers to rapidly evaluate large libraries of compounds and predict their biological activity.

In conclusion, Ethyl 3-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1806757-57-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and versatile reactivity position it as a cornerstone intermediate in drug development. As research continues to uncover new therapeutic applications for fluorinated heterocycles, compounds like this one are poised to play an increasingly important role in addressing unmet medical needs worldwide.